Cas no 1803841-25-9 (4-Difluoromethyl-5-fluoro-2-iodopyridine)

• Product Name: 4-Difluoromethyl-5-fluoro-2-iodopyridine
• CAS No: 1803841-25-9
• MF: C₆H₃F₃IN
• MW: 272.99440407753
• CID: 4904936
• Update Time: 2025-10-24

4-Difluoromethyl-5-fluoro-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Difluoromethyl-5-fluoro-2-iodopyridine

• Inchi： 1S/C6H3F3IN/c7-4-2-11-5(10)1-3(4)6(8)9/h1-2,6H
• InChI Key： OZQSNGRIKPSXIL-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CN=1)F)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Additional information on 4-Difluoromethyl-5-fluoro-2-iodopyridine

Introduction to 4-Difluoromethyl-5-fluoro-2-iodopyridine (CAS No. 1803841-25-9)

4-Difluoromethyl-5-fluoro-2-iodopyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1803841-25-9, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural motifs including two fluorine atoms and an iodine substituent, presents a versatile scaffold for the development of novel bioactive molecules. The presence of both electron-withdrawing and electron-donating groups in its structure makes it particularly intriguing for medicinal chemists seeking to modulate biological activity through subtle changes in electronic distribution.

The 4-difluoromethyl and 5-fluoro substituents introduce significant steric and electronic effects that can influence the compound's interactions with biological targets. The 2-iodopyridine moiety, on the other hand, serves as a valuable handle for further functionalization via cross-coupling reactions, enabling the construction of more complex molecular architectures. These attributes have positioned 4-Difluoromethyl-5-fluoro-2-iodopyridine as a key intermediate in synthetic chemistry, particularly in the pursuit of small-molecule inhibitors and probes.

In recent years, there has been a surge in research focused on harnessing the potential of fluorinated heterocycles in drug discovery. Fluorine atoms are known to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of therapeutic agents. Among these, pyridine derivatives have emerged as a prominent class of scaffolds due to their broad spectrum of biological activities and well-documented interactions with biological macromolecules. The introduction of multiple fluorine atoms into a pyridine ring can lead to pronounced effects on both physical-chemical properties and biological efficacy.

One of the most compelling aspects of 4-Difluoromethyl-5-fluoro-2-iodopyridine is its utility in constructing highly optimized pharmacophores. The 4-difluoromethyl group, for instance, is often employed to enhance lipophilicity and metabolic resilience, while the 5-fluoro substituent can fine-tune hydrogen bonding interactions with target proteins or enzymes. The 2-iodopyridine component further extends the synthetic possibilities by allowing for palladium-catalyzed cross-coupling reactions with various nucleophiles, including boronic acids, stannanes, and azides.

Recent studies have highlighted the importance of fluorinated pyridines in the development of kinase inhibitors, particularly those targeting oncogenic pathways. For instance, modifications involving the introduction or exchange of fluorine atoms at strategic positions within pyridine rings have been shown to significantly improve potency against tyrosine kinases such as EGFR (epidermal growth factor receptor) and ALK (anaplastic lymphoma kinase). The compound 4-Difluoromethyl-5-fluoro-2-iodopyridine, with its dual fluorination and iodination features, aligns well with this trend and offers a promising platform for designing next-generation kinase inhibitors.

The impact of these structural features on biological activity has been further underscored by computational studies employing molecular modeling techniques. These studies suggest that the electronic environment around the nitrogen atom in pyridine can be modulated by substituents such as fluorine atoms to alter binding modes and affinity towards biological targets. Additionally, the presence of an iodine atom at the 2-position provides a stable anchoring point for further derivatization while maintaining overall molecular rigidity.

In practical applications, 4-Difluoromethyl-5-fluoro-2-iodopyridine has been utilized as a building block in numerous synthetic strategies aimed at generating novel therapeutic candidates. Its incorporation into libraries of compounds has facilitated high-throughput screening efforts aimed at identifying molecules with desirable pharmacological profiles. Furthermore, its role as a precursor in multi-step syntheses underscores its versatility as an intermediate in drug discovery pipelines.

The growing interest in fluorinated pyridines is also reflected in academic publications where researchers are exploring new synthetic methodologies tailored to this motif. Techniques such as transition-metal-catalyzed functionalization and directed ortho-metalation have been employed to introduce diverse substituents at specific positions within the pyridine ring. These advancements not only expand the synthetic toolbox but also enable access to previously inaccessible chemical space for drug development.

Looking ahead, it is anticipated that compounds like 4-Difluoromethyl-5-fluoro-2-iodopyridine will continue to play a pivotal role in medicinal chemistry endeavors. As our understanding of structure-bioactivity relationships evolves, so too will our ability to rationally design molecules with enhanced therapeutic potential. The unique combination of features present in this compound—namely its dual fluorination and iodination—makes it particularly well-suited for addressing complex biological challenges through innovative synthetic approaches.